Cas no 2548976-74-3 (4-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]quinoline)

• Product Name: 4-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]quinoline
• CAS No: 2548976-74-3
• MF: C₁₉H₁₉N₇
• MW: 345.401062250137
• CID: 5311187
• PubChem ID: 154829418
• Update Time: 2025-06-26

4-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]quinoline Chemical and Physical Properties

Names and Identifiers

• F6792-1939
• AKOS040731050
• 2548976-74-3
• 4-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]quinoline
• Z2479319680
• 4-[4-(9-Methyl-9H-purin-6-yl)-1-piperazinyl]quinoline

• Inchi： 1S/C19H19N7/c1-24-13-23-17-18(24)21-12-22-19(17)26-10-8-25(9-11-26)16-6-7-20-15-5-3-2-4-14(15)16/h2-7,12-13H,8-11H2,1H3
• InChI Key： SWULYEANGGFCEB-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(N2CCN(C3=C4C(=NC=N3)N(C)C=N4)CC2)=CC=1

Computed Properties

• Exact Mass: 345.17019364g/mol
• Monoisotopic Mass: 345.17019364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 611.2±65.0 °C(Predicted)
• pka: 10.14±0.46(Predicted)

Additional information on 4-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]quinoline

Introduction to 4-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]quinoline (CAS No. 2548976-74-3)

4-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]quinoline, identified by the CAS number 2548976-74-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in drug discovery and development. The compound belongs to the class of quinoline derivatives, which are well-known for their broad spectrum of pharmacological properties, including antimicrobial, antimalarial, and anticancer effects.

The structural framework of 4-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]quinoline consists of a quinoline core linked to a piperazine moiety, further substituted with a 9-methylpurine group. This unique arrangement contributes to its distinct chemical and biological characteristics. The presence of the 9-methylpurine moiety enhances the compound's ability to interact with biological targets, potentially modulating key enzymatic and receptor systems.

In recent years, there has been a surge in research focused on quinoline derivatives due to their versatility in targeting various disease pathways. Specifically, compounds with piperazine and purine substituents have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The 4-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]quinoline structure is particularly intriguing because it combines elements known to enhance binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in oncology. Emerging research suggests that quinoline derivatives can disrupt signaling pathways critical for tumor growth and survival. The piperazine moiety, in particular, is known to improve solubility and bioavailability, while the 9-methylpurine group can enhance binding interactions with protein targets. These features make 4-[4-(9-methyl-9H-purin-6-yl)quinoline] a promising candidate for further investigation as an anticancer agent.

Furthermore, the compound's ability to modulate enzyme activity has implications beyond oncology. Studies have indicated that quinoline derivatives can influence inflammatory pathways and neurotransmitter systems, suggesting potential therapeutic applications in conditions such as autoimmune diseases and neurodegenerative disorders. The structural motifs present in 4-[4-(9-methyl-9H-purin-6-y)piperazin-1-y]quinoline may provide a scaffold for developing drugs that target these complex biological processes.

The synthesis of 4-[4-(9-methyl-9H-purin-6-y)piperazin-y]quinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions, have been employed to construct the intricate molecular framework efficiently. These methodologies are critical in pharmaceutical chemistry, as they allow for the rapid exploration of novel molecular structures with desired pharmacological properties.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 4-[4-(9-methyl-purin-y)piperazin-y]quinoline. Molecular modeling studies have helped elucidate its interactions with biological targets at an atomic level, providing insights into its mechanism of action. These computational approaches complement experimental work by predicting binding affinities, metabolic stability, and potential side effects before costly laboratory trials are conducted.

In clinical settings, the development of new drugs relies heavily on preclinical studies to assess safety and efficacy. Preclinical trials using 4-[4-(9-methyl-purin-y)piperazin-y]quinoline have shown encouraging results in vitro and in vivo models. These studies have highlighted its potential as an inhibitor of specific kinases involved in cancer cell proliferation. Additionally, preliminary toxicity assessments suggest that the compound exhibits favorable pharmacokinetic profiles, making it a viable candidate for further clinical development.

The future direction of research on 4-[4-(9-methyl-purin-y)piperazin-y]quinoline includes optimizing its chemical structure for improved bioavailability and reduced off-target effects. By leveraging structure-based drug design principles, scientists aim to enhance its therapeutic index while minimizing potential adverse reactions. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible clinical benefits for patients.

Moreover, the growing interest in targeted therapies has spurred investigations into personalized medicine approaches using compounds like [CAS No: 2548976]. By tailoring drug design based on individual patient profiles, researchers hope to achieve more effective treatment outcomes with fewer side effects. The unique properties of this quinoline derivative make it an attractive candidate for such personalized medicine strategies.

As our understanding of disease mechanisms continues to evolve, so does our capacity to develop innovative therapeutics. The study of compounds like [product name] exemplifies this progress by bridging fundamental chemical discoveries with practical medical applications. Through interdisciplinary collaboration and cutting-edge research methodologies, the pharmaceutical industry is poised to deliver next-generation treatments that address unmet medical needs.